Cas no 1807161-95-0 (2-(Aminomethyl)-3-(difluoromethyl)-6-hydroxy-5-iodopyridine)

• Product Name: 2-(Aminomethyl)-3-(difluoromethyl)-6-hydroxy-5-iodopyridine
• CAS No: 1807161-95-0
• MF: C₇H₇F₂IN₂O
• MW: 300.044560670853
• CID: 4886974
• Update Time: 2025-06-08

2-(Aminomethyl)-3-(difluoromethyl)-6-hydroxy-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-(difluoromethyl)-6-hydroxy-5-iodopyridine

• Inchi： 1S/C7H7F2IN2O/c8-6(9)3-1-4(10)7(13)12-5(3)2-11/h1,6H,2,11H2,(H,12,13)
• InChI Key： WHDIAQVYIIKSNA-UHFFFAOYSA-N
• SMILES： IC1C(NC(CN)=C(C(F)F)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: -0.1
• Topological Polar Surface Area: 55.1

Additional information on 2-(Aminomethyl)-3-(difluoromethyl)-6-hydroxy-5-iodopyridine

Introduction to 2-(Aminomethyl)-3-(difluoromethyl)-6-hydroxy-5-iodopyridine (CAS No. 1807161-95-0)

2-(Aminomethyl)-3-(difluoromethyl)-6-hydroxy-5-iodopyridine (CAS No. 1807161-95-0) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its complex molecular structure, holds potential applications in the development of novel therapeutic agents. The presence of an aminomethyl group, difluoromethyl substituent, hydroxyl group, and iodine atom endows this molecule with a diverse range of chemical and biological properties.

The molecular formula of 2-(Aminomethyl)-3-(difluoromethyl)-6-hydroxy-5-iodopyridine is C₉H₉F₂INO₂, and its molecular weight is approximately 304.07 g/mol. The compound's structure includes a pyridine ring, which is a common motif in many biologically active molecules due to its ability to participate in various chemical reactions and interactions with biological targets.

In recent years, the study of 2-(Aminomethyl)-3-(difluoromethyl)-6-hydroxy-5-iodopyridine has been driven by its potential as a lead compound for drug discovery. The aminomethyl group can serve as a binding site for various receptors and enzymes, while the difluoromethyl substituent can enhance the molecule's metabolic stability and bioavailability. The hydroxyl group can participate in hydrogen bonding interactions, which are crucial for molecular recognition processes. Additionally, the iodine atom can contribute to the compound's lipophilicity and may influence its pharmacokinetic properties.

The synthesis of 2-(Aminomethyl)-3-(difluoromethyl)-6-hydroxy-5-iodopyridine has been reported in several scientific publications. One common synthetic route involves the sequential functionalization of a pyridine derivative through halogenation, fluorination, and amination steps. The precise control of reaction conditions is essential to achieve high yields and purity levels, which are critical for downstream applications in drug development.

In terms of biological activity, 2-(Aminomethyl)-3-(difluoromethyl)-6-hydroxy-5-iodopyridine has shown promising results in various assays. For instance, it has demonstrated potent inhibitory effects on specific enzymes involved in metabolic pathways associated with diseases such as cancer and neurodegenerative disorders. The compound's ability to modulate these pathways makes it an attractive candidate for further investigation as a therapeutic agent.

Clinical trials involving derivatives of 2-(Aminomethyl)-3-(difluoromethyl)-6-hydroxy-5-iodopyridine are currently underway to evaluate their safety and efficacy in treating various conditions. Preliminary data suggest that these compounds exhibit favorable pharmacokinetic profiles and low toxicity levels, which are essential factors for successful drug development.

The potential applications of 2-(Aminomethyl)-3-(difluoromethyl)-6-hydroxy-5-iodopyridine extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in diagnostic imaging agents, where the iodine atom can serve as a radiolabel for non-invasive imaging techniques such as positron emission tomography (PET). This dual functionality highlights the compound's versatility and broad applicability in both therapeutic and diagnostic contexts.

In conclusion, 2-(Aminomethyl)-3-(difluoromethyl)-6-hydroxy-5-iodopyridine (CAS No. 1807161-95-0) represents a promising compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. Its unique molecular structure and diverse biological activities make it an attractive candidate for further exploration and development as a novel therapeutic agent or diagnostic tool. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, contributing to advancements in healthcare and medical science.